N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)-1-naphthalenesulfonamide

• Molecular Formula: C21H16BrNO4S
• Molecular Weight: 458.3 g/mol
• IUPAC Name: N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C21H16BrNO4S/c1-12(24)20-13(2)27-21-17(20)10-15(11-18(21)22)23-28(25,26)19-9-5-7-14-6-3-4-8-16(14)19/h3-11,23H,1-2H3
• InChI Key: FVSSIPPKCHSYOL-UHFFFAOYSA-N
• SMILES: CC1=C(C2=CC(=CC(=C2O1)Br)NS(=O)(=O)C3=CC=CC4=CC=CC=C43)C(=O)C
• Canonical SMILES: CC1=C(C2=C(O1)C(=CC(=C2)NS(=O)(=O)C3=CC=CC4=CC=CC=C43)Br)C(=O)C

Description

N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)-1-naphthalenesulfonamide, also known as BZML, is a small molecule compound that has gained interest in the scientific community due to its potential as a therapeutic agent. BZML has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties, making it a promising candidate for future drug development.

Mechanism of Action

The exact mechanism of action of N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)-1-naphthalenesulfonamide is not fully understood, but it is believed to act through multiple pathways. One study found that N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)-1-naphthalenesulfonamide inhibited the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. Another study found that N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)-1-naphthalenesulfonamide inhibited the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)-1-naphthalenesulfonamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory, anti-tumor, and anti-viral properties, N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)-1-naphthalenesulfonamide has been shown to have antioxidant effects and to inhibit the production of reactive oxygen species. N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)-1-naphthalenesulfonamide has also been shown to modulate the expression of genes involved in inflammation and cancer.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)-1-naphthalenesulfonamide in lab experiments is its potent anti-inflammatory and anti-tumor effects, which make it a promising candidate for drug development. However, one limitation is that the exact mechanism of action of N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)-1-naphthalenesulfonamide is not fully understood, which may make it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research involving N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)-1-naphthalenesulfonamide. One area of interest is its potential use in the treatment of viral infections, such as influenza. Another area of interest is its potential use in the treatment of autoimmune diseases, such as rheumatoid arthritis. Additionally, further studies are needed to fully understand the mechanism of action of N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)-1-naphthalenesulfonamide and to optimize its therapeutic potential.

Synthesis Methods

N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)-1-naphthalenesulfonamide can be synthesized through a multi-step process involving the reaction of 2-methylbenzofuran-5-carboxylic acid with acetic anhydride and bromine. The resulting intermediate is then reacted with 1-naphthalenesulfonyl chloride to yield the final product.

Scientific Research Applications

N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)-1-naphthalenesulfonamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One study found that N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)-1-naphthalenesulfonamide exhibited potent anti-inflammatory effects in a mouse model of acute lung injury, suggesting its potential use in the treatment of inflammatory diseases. Another study found that N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)-1-naphthalenesulfonamide had anti-tumor effects in a mouse model of breast cancer, indicating its potential use in cancer therapy. Additionally, N-(3-acetyl-7-bromo-2-methyl-1-benzofuran-5-yl)-1-naphthalenesulfonamide has been shown to have anti-viral properties, specifically against the influenza virus.